Cas no 408509-85-3 (2-Benzylthiazol-5-amine)

2-Benzylthiazol-5-amine is a heterocyclic organic compound featuring a benzyl-substituted thiazole core with an amine functional group at the 5-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and materials science. Its amine group enables facile derivatization, allowing for the introduction of diverse substituents via coupling or condensation reactions. The benzyl moiety enhances lipophilicity, potentially improving bioavailability in drug design. The compound’s stability under standard conditions and compatibility with common organic solvents further facilitate its use in multistep syntheses. It is particularly valuable in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced reactivity and structural modularity.

2-Benzylthiazol-5-amine structure

Product Name:2-Benzylthiazol-5-amine

CAS No:408509-85-3

MF:C₁₀H₁₀N₂S

MW:190.264800548553

CID:2118041

Update Time:2025-06-08

2-Benzylthiazol-5-amine Chemical and Physical Properties

Names and Identifiers

- 2-benzylthiazol-5-amine
- 2-Benzylthiazol-5-amine
- Inchi： 1S/C10H10N2S/c11-9-7-12-10(13-9)6-8-4-2-1-3-5-8/h1-5,7H,6,11H2
- InChI Key： GKDIXGQSEORQBY-UHFFFAOYSA-N
- SMILES： S1C(=CN=C1CC1C=CC=CC=1)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 157
Topological Polar Surface Area: 67.2

2-Benzylthiazol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM519791-1g	2-Benzylthiazol-5-amine	408509-85-3	97%	1g	$691	2023-01-04

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Additional information on 2-Benzylthiazol-5-amine

2-Benzylthiazol-5-amine: A Comprehensive Overview

2-Benzylthiazol-5-amine (CAS No. 408509-85-3) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development, catalysis, and advanced materials. In this article, we delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 2-Benzylthiazol-5-amine.

The molecular structure of 2-Benzylthiazol-5-amine consists of a thiazole ring substituted with a benzyl group at position 2 and an amino group at position 5. This arrangement imparts the compound with a combination of aromaticity, heterocyclic stability, and functional group reactivity. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological interactions. The presence of the benzyl group enhances the compound's lipophilicity, which is advantageous for drug design and delivery systems.

Recent studies have explored the synthesis of 2-Benzylthiazol-5-amine through various routes, including condensation reactions and microwave-assisted synthesis. These methods have not only improved the efficiency of production but also opened avenues for scalability in industrial settings. For instance, researchers have reported the use of microwave irradiation to accelerate the formation of the thiazole ring, resulting in higher yields and shorter reaction times compared to traditional methods.

In terms of biological activity, 2-Benzylthiazol-5-amine has shown promising results in anti-inflammatory and antioxidant assays. A study published in 2023 demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX)-1 and COX-2 enzymes, which are key targets for anti-inflammatory drugs. Additionally, its radical scavenging ability makes it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders.

The application of 2-Benzylthiazol-5-amine extends beyond pharmacology into materials science. Recent research has highlighted its role as a precursor for synthesizing metal-free catalysts for organic transformations. For example, a 2023 paper described the use of this compound to prepare highly active catalysts for the Heck reaction, a widely used method in organic synthesis. The catalytic activity was attributed to the nitrogen atom's ability to coordinate with transition metals, facilitating bond formation.

Moreover, 2-Benzylthiazol-5-amine has been investigated for its potential in electrochemical applications. A team of scientists reported its use as an electrode material in supercapacitors due to its high specific capacitance and excellent rate capability. The compound's ability to undergo redox reactions at the electrode surface was found to be superior to conventional materials like activated carbon.

Looking ahead, ongoing research is focused on optimizing the properties of 2-Benzylthiazol-5-amine through structural modifications. For instance, researchers are exploring the substitution patterns on the benzene ring to enhance bioavailability and reduce toxicity. These efforts are expected to pave the way for more effective therapeutic agents and advanced materials.

In conclusion, 2-Benzylthiazol-5-amine (CAS No. 408509-85-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development.